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molecular formula C15H21N3O6S B8590627 3-Nitro-4-((1-(oxetan-3-yl)piperidin-4-yl)methoxy)benzenesulfonamide

3-Nitro-4-((1-(oxetan-3-yl)piperidin-4-yl)methoxy)benzenesulfonamide

Cat. No. B8590627
M. Wt: 371.4 g/mol
InChI Key: PLHHOQNIJIZNID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09034875B2

Procedure details

To a suspension of 3-nitro-4-(piperidin-4-ylmethoxy)benzenesulfonamide (0.100 g) and cyclobutanone (0.030 g) in methanol (1 mL) was added sodium cyanoborohydride (0.027 g). After stirring overnight, the reaction was quenched with saturated NaHCO3 (5 mL) and extracted into dichloromethane (2×10 mL). The organic layer was dried over magnesium sulfate, filtered, and concentrated to give the title compound.
Name
3-nitro-4-(piperidin-4-ylmethoxy)benzenesulfonamide
Quantity
0.1 g
Type
reactant
Reaction Step One
Name
cyclobutanone
Quantity
0.03 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
1 mL
Type
solvent
Reaction Step One
Name
sodium cyanoborohydride
Quantity
0.027 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[C:6]([S:18]([NH2:21])(=[O:20])=[O:19])[CH:7]=[CH:8][C:9]=1[O:10][CH2:11][CH:12]1[CH2:17][CH2:16][NH:15][CH2:14][CH2:13]1)([O-:3])=[O:2].[C:22]1(=[O:26])[CH2:25][CH2:24]C1.C([BH3-])#N.[Na+]>CO>[N+:1]([C:4]1[CH:5]=[C:6]([S:18]([NH2:21])(=[O:19])=[O:20])[CH:7]=[CH:8][C:9]=1[O:10][CH2:11][CH:12]1[CH2:13][CH2:14][N:15]([CH:25]2[CH2:22][O:26][CH2:24]2)[CH2:16][CH2:17]1)([O-:3])=[O:2] |f:2.3|

Inputs

Step One
Name
3-nitro-4-(piperidin-4-ylmethoxy)benzenesulfonamide
Quantity
0.1 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(C=CC1OCC1CCNCC1)S(=O)(=O)N
Name
cyclobutanone
Quantity
0.03 g
Type
reactant
Smiles
C1(CCC1)=O
Name
methanol
Quantity
1 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium cyanoborohydride
Quantity
0.027 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
After stirring overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction was quenched with saturated NaHCO3 (5 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted into dichloromethane (2×10 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C=1C=C(C=CC1OCC1CCN(CC1)C1COC1)S(=O)(=O)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.